Cas no 36867-70-6 (7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid)

7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid structure
36867-70-6 structure
Product name:7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid
CAS No:36867-70-6
MF:C23H19N5O7S2
MW:541.556262254715
CID:921711
PubChem ID:169824

7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid Chemical and Physical Properties

Names and Identifiers

    • 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid
    • (3E)-7-amino-3-[[3-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]-4-oxonaphthalene-2-sulfonic acid
    • (3E)-7-amino-3-(2-{3-methyl-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
    • 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-((3-methyl-4-((4-sulfophenyl)azo)phenyl)azo)-
    • 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-(2-(3-methyl-4-(2-(4-sulfophenyl)diazenyl)phenyl)diazenyl)-
    • 7-Amino-4-hydroxy-3-((3-methyl-4-((4-sulphophenyl)azo)phenyl)azo)naphthalene-2-sulphonic acid
    • EINECS 253-244-7
    • NS00056651
    • 36867-70-6
    • 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulfophenyl)azo]phenyl]azo]-
    • 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-[3-methyl-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-
    • 7-Amino-4-hydroxy-3-[[3-methyl-4-[(4-sulfophenyl)azo]phenyl]azo]naphthalene-2-sulfonic acid
    • VUYYBPQNFOUNSL-UHFFFAOYSA-N
    • DTXSID40885419
    • Inchi: InChI=1S/C23H19N5O7S2/c1-13-10-17(5-9-20(13)27-25-16-3-6-18(7-4-16)36(30,31)32)26-28-22-21(37(33,34)35)12-14-11-15(24)2-8-19(14)23(22)29/h2-12,29H,24H2,1H3,(H,30,31,32)(H,33,34,35)
    • InChI Key: VUYYBPQNFOUNSL-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC(=C1)N=NC2=C(C=C3C=C(C=CC3=C2O)N)S(=O)(=O)O)N=NC4=CC=C(C=C4)S(=O)(=O)O

Computed Properties

  • Exact Mass: 541.07277
  • Monoisotopic Mass: 541.07259031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 221Ų

Experimental Properties

  • PSA: 204.43

7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid Related Literature

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